5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide

• IUPAC Name: 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C15H18N4O/c1-9(2)11-6-4-5-10(3)14(11)19-15(20)12-7-18-13(16)8-17-12/h4-9H,1-3H3,(H2,16,18)(H,19,20)
• InChI Key: RPZQCODYNVNJRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NC(=O)C2=CN=C(C=N2)N
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide, also known as AMPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrazine family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide acts as an agonist of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor, which is a type of glutamate receptor that is involved in synaptic plasticity and learning and memory. When 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide binds to the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor, it causes the receptor to open and allow the influx of positively charged ions, such as sodium and calcium, into the cell. This influx of ions leads to depolarization of the cell membrane and the generation of an action potential, which is the basis of neuronal communication.
Biochemical and Physiological Effects
5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has been found to have a variety of biochemical and physiological effects. It has been found to enhance synaptic transmission and increase the strength of synaptic connections, which is thought to underlie its role in learning and memory. 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has also been found to be involved in the regulation of neuronal excitability and the modulation of synaptic plasticity.

Advantages and Limitations for Lab Experiments

5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has several advantages for lab experiments. It is a potent agonist of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor and has been found to be useful in studying the role of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor in synaptic plasticity and learning and memory. However, 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has several limitations as well. It is a relatively small molecule and may not be able to penetrate the blood-brain barrier, which limits its potential applications in vivo. Additionally, 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has a short half-life and may require frequent administration in experiments.

Future Directions

There are several future directions for research on 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide. One area of research is the development of more potent and selective 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor agonists that can penetrate the blood-brain barrier and have longer half-lives. Another area of research is the study of the role of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor in neurological disorders, such as Alzheimer's disease and schizophrenia. Finally, there is a need for more research on the potential applications of 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide in the development of new treatments for neurological disorders.

Synthesis Methods

The synthesis of 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide involves the reaction of 2-methyl-6-propan-2-ylphenylhydrazine with ethyl 2,3-dioxo-4-oxopentanoate, followed by the addition of ammonia. This method has been found to be efficient and yields high-quality 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide.

Scientific Research Applications

5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has been used extensively in scientific research due to its potential applications in the field of neuroscience. It has been found to be a potent agonist of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor, which is a type of glutamate receptor that is involved in synaptic plasticity and learning and memory. 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide has been used to study the role of the 5-amino-N-(2-methyl-6-propan-2-ylphenyl)pyrazine-2-carboxamide receptor in synaptic plasticity and the mechanisms underlying learning and memory.